Cas no 114479-72-0 (3-(1-cyanopropan-2-yloxy)butanenitrile)
114479-72-0 structure
Product Name:3-(1-cyanopropan-2-yloxy)butanenitrile
CAS No:114479-72-0
MF:C8H12N2O
MW:152.193681716919
CID:2612942
PubChem ID:71338361
Update Time:2025-04-21
3-(1-cyanopropan-2-yloxy)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-cyanopropan-2-yloxy)butanenitrile
- 114479-72-0
- DTXSID90765954
- SCHEMBL8698778
- 3,3'-Oxydibutanenitrile
-
- Inchi: 1S/C8H12N2O/c1-7(3-5-9)11-8(2)4-6-10/h7-8H,3-4H2,1-2H3
- InChI Key: HVKVEEQZTCWTOA-UHFFFAOYSA-N
- SMILES: O(C(C)CC#N)C(C)CC#N
Computed Properties
- Exact Mass: 152.094963011Da
- Monoisotopic Mass: 152.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 56.8Ų
3-(1-cyanopropan-2-yloxy)butanenitrile Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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